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Compound of Interest

Compound Name: Valbilan

Cat. No.: B1672323

Ensuring laboratory safety and proper chemical handling is paramount for researchers,
scientists, and drug development professionals. This guide provides essential, step-by-step

procedures for the proper disposal of Valbenazine, a crucial aspect of responsible laboratory
operations.

While no specific disposal information was found for "Valbilan," this document outlines the
proper procedures for "Valbenazine," a pharmaceutical compound requiring careful handling
and disposal. The following information is based on safety data sheets (SDS) for Valbenazine.

Key Data for Valbenazine Disposal

For quick reference, the following table summarizes the key identification and hazard
information for Valbenazine.
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Identifier Value Reference
Chemical Name Valbenazine [1112]
NBI-98854,

(2R,3R,11bR)-1,3,4,6,7,11b-

hexahydro-9,10-dimethoxy-3-
Synonyms [2]

(2-methylpropyl)-2H-

benzo[a]quinolizin-2-yl ester L-

valine
CAS Number 1025504-45-3 [11[2]
Molecular Formula C24H38N204 [1]
Molecular Weight 418.57 g/mol [1]

Toxic if swallowed, May cause
drowsiness or dizziness, May

Key Hazards cause damage to organs [1112]
through prolonged or repeated

exposure.

UN Number UN2811 [2]

Valbenazine Disposal Workflow

The proper disposal of Valbenazine follows a structured process to ensure safety and
regulatory compliance. The diagram below illustrates the decision-making and procedural steps
involved.

Containment & Labeling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Disposal of Valbenazine: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672323#valbilan-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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